Cas no 98541-64-1 (tert-butyl N-[(3S)-2-oxooxetan-3-yl]carbamate)

• Product Name: tert-butyl N-[(3S)-2-oxooxetan-3-yl]carbamate
• CAS No: 98541-64-1
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• MDL: MFCD01318414
• CID: 801903
• PubChem ID: 87564875
• Update Time: 2025-10-31

tert-butyl N-[(3S)-2-oxooxetan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(3S)-2-oxo-3-oxetanyl]-, 1,1-dimethylethyl ester
• N-Boc L-Serine β-Lactone
• (S)-3-(Tert-Butoxycarbonylamino)-2-Oxetanone
• N-(tert-Butoxycarbonyl)-L-serine beta-Lactone
• N-Boc-L-serine β-lactone
• Boc-L-Serine-beta-Lactone
• N-Boc-L-serine beta-Lactone
• tert-butyl N-[(3S)-2-oxooxetan-3-yl]carbamate
• (S)-N-(tert-Butoxycarbonyl)-3-amino-2-oxetanone
• (S)-α-Boc-amino-β-propiolactone
• (S)-α-tert-Butoxycarbonylamino-β-propiolactone
• (S)-tert-butyl (2-oxooxetan-3-yl)carbamate
• (S)-alpha-Boc-amino-beta-propiolactone
• N-(tert-Butoxycarbonyl)-L-serine b-Lactone
• (S)-TERT-BUTYL 2-OXOOXETAN-3-YLCARBAMATE
• (S)-3-BOC-AMINO-2-OXOOXETANE
• PubChem11529
• N-(tert-Butoxycarbo

• MDL： MFCD01318414
• Inchi： 1S/C8H13NO4/c1-8(2,3)13-7(11)9-5-4-12-6(5)10/h5H,4H2,1-3H3,(H,9,11)/t5-/m0/s1
• InChI Key： HRJDEHQWXAPGBG-YFKPBYRVSA-N
• SMILES： O1C([C@H](C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 187.08400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.7
• Topological Polar Surface Area: 64.599

Experimental Properties

• Color/Form: Solid
• Density: 1.2000
• Melting Point: 123-125°C
• Boiling Point: 319°C at 760 mmHg
• Refractive Index: -26 ° (C=1, CH3CN)
• PSA: 64.63000
• LogP: 0.82740
• Specific Rotation: -27.0° (c=1, acetonitrile)
• Solubility: Not determined

tert-butyl N-[(3S)-2-oxooxetan-3-yl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 24/25
• Storage Condition：<0°C

Additional information on tert-butyl N-[(3S)-2-oxooxetan-3-yl]carbamate

Professional Introduction to Compound with CAS No. 98541-64-1 and Product Name: Tert-butyl N-[(3S)-2-oxooxetan-3-yl]carbamate

The compound with CAS No. 98541-64-1 and the product name Tert-butyl N-[(3S)-2-oxooxetan-3-yl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of considerable interest in both academic research and industrial applications.

At the core of its molecular structure lies a Tert-butyl N-[(3S)-2-oxooxetan-3-yl]carbamate moiety, which is characterized by its chiral center and oxetane ring. The presence of the (3S) configuration indicates a specific stereochemical arrangement that is critical for its biological activity. This stereochemistry has been extensively studied in recent years, as it plays a pivotal role in determining the efficacy and selectivity of pharmaceutical agents.

In the realm of drug discovery, the oxetane ring is particularly noteworthy due to its strained three-membered structure. This strain can be exploited to enhance the reactivity of the molecule, making it a versatile intermediate in synthetic chemistry. The carbamate group, on the other hand, is known for its ability to form stable amide bonds, which are fundamental in many biological processes. Together, these structural features contribute to the compound's potential as a pharmacophore.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with biological targets with unprecedented accuracy. These studies have revealed that the Tert-butyl N-[(3S)-2-oxooxetan-3-yl]carbamate moiety can bind to specific proteins and enzymes, modulating their activity in ways that could lead to novel therapeutic interventions. For instance, preliminary studies suggest that this compound may interfere with key enzymatic pathways involved in inflammation and pain perception.

The significance of this compound is further underscored by its potential applications in medicinal chemistry. The chiral nature of the molecule allows for the synthesis of enantiomerically pure derivatives, which are often more effective and have fewer side effects than their racemic counterparts. This has spurred interest in developing efficient synthetic routes to produce this compound on an industrial scale.

One of the most exciting aspects of this research is its connection to emerging fields such as organocatalysis and flow chemistry. These technologies promise to revolutionize how complex molecules like Tert-butyl N-[(3S)-2-oxooxetan-3-yl]carbamate are synthesized, offering faster, more sustainable, and cost-effective methods. By leveraging these advancements, researchers hope to accelerate the discovery and development of new drugs based on similar molecular frameworks.

In addition to its pharmaceutical applications, this compound has shown promise in material science. The unique structural properties of oxetane derivatives make them attractive candidates for developing novel polymers and coatings with enhanced mechanical and chemical resistance. Such materials could find applications in industries ranging from aerospace to electronics.

The regulatory landscape for compounds like CAS No. 98541-64-1 also plays a crucial role in their development and commercialization. Regulatory agencies require rigorous testing to ensure safety and efficacy before approving new drugs or materials for public use. However, the growing body of research supporting the potential benefits of this compound provides hope that it may soon be cleared for broader application.

Looking ahead, the future prospects for Tert-butyl N-[(3S)-2-oxooxetan-3-yl]carbamate are bright. Ongoing studies aim to explore its interactions with a wider range of biological targets and optimize its synthetic pathways for industrial production. Collaborations between academia and industry are likely to play a key role in translating these laboratory findings into real-world applications.

In conclusion, the compound with CAS No. 98541-64-1 and its product name Tert-butyl N-[(3S)-2-oxooxetan-3-yl]carbamate exemplify the cutting-edge research being conducted in pharmaceutical chemistry today. Its unique structural features, combined with promising preliminary results from biological studies, make it a compelling candidate for further investigation. As research continues to uncover new possibilities for this molecule, it holds great potential to contribute to advancements across multiple scientific disciplines.